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Cat. No.: B1678245

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prometryn is a selective triazine herbicide widely used in cotton production for the control of
annual broadleaf and grass weeds. Its mode of action is the inhibition of photosynthesis at
Photosystem Il (PSIl). This document provides detailed application notes and experimental
protocols for the use of prometryn in cotton weed management research. It is intended for
researchers, scientists, and professionals involved in herbicide development and evaluation.

Mechanism of Action

Prometryn belongs to the triazine class of herbicides and functions by inhibiting
photosynthesis. It specifically targets the D1 protein in the Photosystem Il complex within the
thylakoid membranes of chloroplasts. By binding to the QB site on the D1 protein, prometryn
blocks the electron transport chain, preventing the fixation of CO2 and the production of ATP
and NADPH necessary for plant growth.[1][2] This blockage leads to the formation of reactive
oxygen species, which cause lipid peroxidation and membrane damage, ultimately resulting in
chlorosis, necrosis, and plant death.[2][3]
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Prometryn's inhibition of the photosynthetic pathway. Photosystem II (PSI1) D1 Protein (QB site) Plastoquinone (PQ) Electron Transport Chain (Calvin Gycke) @
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1. Site Selection & Preparation
- Uniform weed pressure
- Appropriate soil type
- Conventional tillage

'

2. Experimental Design
- Randomized Complete Block Design (RCBD)
- 3-4 replications
- Plot size: e.g., 4 rows x 10 m

'

3. Treatment Application
- Calibrated sprayer
- Application timings: PRE, PD
- Include untreated control & standard

:

4. Data Collection
- Weed counts/density
- Visual weed control ratings (0-100%)
- Cotton injury ratings (0-100%)
- Stand counts
- Plant height
- Yield data

:

5. Data Analysis
- Analysis of Variance (ANOVA)
- Mean separation (e.g., LSD, Tukey's HSD)

Workflow for a cotton herbicide field trial.
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1. Select Nozzle & Pressure Key steps for sprayer calibration.
2. Measure Nozzle Flow Rate (ml/min) 3. Measure Travel Speed (m/min) 4. Measure Spray Width (m)

' ' '

5. Calculate Application Volume (L/ha)
Volume = (Flow Rate * 600) / (Speed * Width)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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